1-Ethyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• IUPAC Name: 1-ethyl-3-pyridin-4-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• InChI: InChI=1S/C13H15N3/c1-2-16-12-5-3-4-11(12)13(15-16)10-6-8-14-9-7-10/h6-9H,2-5H2,1H3
• InChI Key: CFQYOLGZKQFMHD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(CCC2)C(=N1)C3=CC=NC=C3
• Molecular Formula: C13H15N3
• Molecular Weight: 213.28 g/mol

Description

The compound “1-Ethyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms, fused with a cyclopenta ring. Pyrazole derivatives are known to exhibit a broad spectrum of biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves the annulation of the pyrazole ring to another heterocyclic ring. For instance, the synthesis of pyrazolo[3,4-b]pyridine derivatives has been carried out using 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline.

Scientific Research Applications

Synthesis and Cyclization Reactions

Research has explored the synthesis and utility of pyrazole derivatives in creating condensed pyrazoles, highlighting the potential for generating diverse heterocyclic compounds. For instance, ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates have been utilized in cross-coupling reactions to synthesize condensed pyrazoles, including pyrano[4,3-c]pyrazol-4(1H)-ones and pyrazolo[4,3-c]pyridin-4-ones, through cyclization of alkynyl-4-(ethoxycarbonyl)pyrazoles (Eglė Arbačiauskienė et al., 2011).

Anticancer Potential

Another dimension of scientific research involving pyrazole derivatives concerns their evaluation as potential anticancer agents. Novel 1-(5-(3-(aryl)-1-phenyl-1H-pyrazol-4-yl)-3-(pyridin-3-yl)-4,5-dihydropyrazol-1-yl)ethanones and pyrimidin-2-amines have been synthesized and showed moderate to significant cytotoxicity against various human cancer cell lines, indicating their potential as anticancer compounds (Raquib Alam et al., 2018).

Heterocyclic Synthesis

The reactivity of ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates towards active methylene reagents, yielding pyran, pyridine, and pyridazine derivatives, showcases the versatility of pyrazole derivatives in heterocyclic chemistry. This exemplifies the compound's role in facilitating the synthesis of a broad array of heterocyclic structures with potential scientific and pharmacological applications (R. Mohareb et al., 2004).

X-ray Powder Diffraction Analysis

The X-ray powder diffraction analysis of 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, an intermediate in the synthesis of anticoagulants like apixaban, demonstrates the scientific importance of understanding the crystallographic properties of pyrazole derivatives for pharmaceutical development (Qing Wang et al., 2017).

Future Directions

The future directions for the study of “1-Ethyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole” could involve further exploration of its synthesis, characterization, and biological activity. Given the broad spectrum of biological activities exhibited by pyrazole derivatives, this compound could be of interest in medicinal chemistry.

Mechanism of Action

Target of Action

Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . The specific targets can vary depending on the exact structure of the derivative.

Mode of Action

The mode of action of pyrazole derivatives can also vary widely. For example, some derivatives have been found to inhibit the growth of certain parasites, such as Leishmania and Plasmodium .

Biochemical Pathways

Pyrazole derivatives can affect various biochemical pathways. For instance, some derivatives have been found to inhibit the growth of certain parasites, affecting their life cycle and proliferation .

Result of Action

The results of the action of pyrazole derivatives can include the inhibition of the growth of certain parasites, leading to their death and the alleviation of the diseases they cause .